Cas no 56048-49-8 ((2S,6S)-2,6-dimethyl-4-tridecylmorpholine)
56048-49-8 structure
Product Name:(2S,6S)-2,6-dimethyl-4-tridecylmorpholine
CAS No:56048-49-8
MF:C19H39NO
MW:297.519066095352
CID:1596201
PubChem ID:12917941
Update Time:2025-04-21
(2S,6S)-2,6-dimethyl-4-tridecylmorpholine Chemical and Physical Properties
Names and Identifiers
-
- (2S,6S)-2,6-dimethyl-4-tridecylmorpholine
- Q27271327
- 2,6-Dimethyl-4-tridecylmorpholine, trans-
- 56048-49-8
- Trans-2,6-dimethyl-4-tridecylmorpholine
- UNII-90I45V3U80
- Morpholine, 2,6-dimethyl-4-tridecyl-, trans-
- 90I45V3U80
-
- Inchi: 1S/C19H39NO/c1-4-5-6-7-8-9-10-11-12-13-14-15-20-16-18(2)21-19(3)17-20/h18-19H,4-17H2,1-3H3/t18-,19-/m1/s1
- InChI Key: YTOPFCCWCSOHFV-RTBURBONSA-N
- SMILES: O1[C@H](C)CN(CCCCCCCCCCCCC)C[C@H]1C
Computed Properties
- Exact Mass: 297.30337
- Monoisotopic Mass: 297.303164868g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 12
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.9
- Topological Polar Surface Area: 12.5Ų
Experimental Properties
- PSA: 12.47
(2S,6S)-2,6-dimethyl-4-tridecylmorpholine Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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